(3-cyclohexyl-5,6-dimethyl-3,4-dihydrothieno[2,3-d]pyrimidin-1(2H)-yl)(furan-2-yl)methanone

Specification

• Molecular Formula: C19H24N2O2S
• Molecular Weight: 344.5 g/mol
• IUPAC Name: (3-cyclohexyl-5,6-dimethyl-2,4-dihydrothieno[2,3-d]pyrimidin-1-yl)-(furan-2-yl)methanone
• Standard InChI: InChI=1S/C19H24N2O2S/c1-13-14(2)24-19-16(13)11-20(15-7-4-3-5-8-15)12-21(19)18(22)17-9-6-10-23-17/h6,9-10,15H,3-5,7-8,11-12H2,1-2H3
• Standard InChI Key: MXOUYJOGFTVMFH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC2=C1CN(CN2C(=O)C3=CC=CO3)C4CCCCC4)C

Introduction

Chemical Structure and Molecular Properties

Molecular Architecture

The compound’s IUPAC name, (3-cyclohexyl-5,6-dimethyl-3,4-dihydrothieno[2,3-d]pyrimidin-1(2H)-yl)(furan-2-yl)methanone, delineates its core structure:

• Thieno[2,3-d]pyrimidine: A bicyclic system fusing a thiophene ring (positions 2,3) with a pyrimidine ring (positions d) to create a planar heteroaromatic scaffold.

• 3-Cyclohexyl substitution: A saturated cyclohexane ring attached to the pyrimidine’s third position, introducing steric bulk and lipophilicity.

• 5,6-Dimethyl groups: Methyl substituents at positions 5 and 6 of the thieno-pyrimidine system, modulating electronic and steric properties.

• Furan-2-yl methanone: A ketone-linked furan ring at position 1, contributing polarity and potential hydrogen-bonding capacity.

Physicochemical Characteristics

Key molecular properties are summarized in Table 1:

Property	Value
Molecular Formula	C₁₉H₂₄N₂O₂S
Molecular Weight	344.5 g/mol
Canonical SMILES	CC1=C(SC2=C1CN(CN2C(=O)C3=CC=CO3)C4CCCCC4)C
InChIKey	MXOUYJOGFTVMFH-UHFFFAOYSA-N
Topological Polar Surface Area	65.5 Ų
Hydrogen Bond Acceptors	4
Hydrogen Bond Donors	0

Table 1: Molecular properties of (3-cyclohexyl-5,6-dimethyl-3,4-dihydrothieno[2,3-d]pyrimidin-1(2H)-yl)(furan-2-yl)methanone.

The absence of hydrogen bond donors and moderate polar surface area suggest favorable membrane permeability, aligning with Lipinski’s Rule of Five for drug-likeness.

Synthetic Pathways and Optimization

Retrosynthetic Analysis

The compound’s synthesis likely involves sequential functionalization of the thieno[2,3-d]pyrimidine core. A plausible route includes:

• Core construction: Cyclocondensation of 2-aminothiophene-3-carboxylate derivatives with urea or thiourea to form the pyrimidine ring.

• Cyclohexyl introduction: Nucleophilic substitution at position 3 using cyclohexylamine under basic conditions.

• Methanone coupling: Friedel-Crafts acylation or Suzuki-Miyaura coupling to install the furan-2-yl methanone moiety.

Challenges in Synthesis

• Steric hindrance: The cyclohexyl group may impede reaction kinetics at position 3, necessitating elevated temperatures or catalytic acceleration.

• Regioselectivity: Ensuring precise substitution at positions 5 and 6 requires controlled methylation, potentially using dimethyl sulfate in alkaline media.

Physicochemical Characterization

Spectroscopic Profiling

Nuclear Magnetic Resonance (NMR):

• ¹H NMR: Signals at δ 1.2–1.8 ppm (cyclohexyl protons), δ 2.3–2.6 ppm (methyl groups), and δ 6.3–7.5 ppm (furan and thiophene aromatic protons).

• ¹³C NMR: Peaks near δ 170 ppm (ketone carbonyl) and δ 110–150 ppm (aromatic carbons).

Mass Spectrometry (MS):

• ESI-MS exhibits a molecular ion peak at m/z 344.5 [M+H]⁺, consistent with the molecular formula C₁₉H₂₄N₂O₂S.

Infrared Spectroscopy (IR):

• Strong absorption at 1670 cm⁻¹ (C=O stretch) and 1550 cm⁻¹ (C=N pyrimidine vibration).

Biological Evaluation and Mechanisms of Action

Hypothesized Targets

While direct bioactivity data for this compound remains unpublished, structural analogs of thieno[2,3-d]pyrimidines demonstrate:

• Kinase inhibition: ATP-binding site competition in tyrosine kinases (e.g., EGFR, VEGFR).

• Antimicrobial activity: Disruption of bacterial cell wall synthesis via penicillin-binding protein interaction.

Computational Predictions

Molecular Docking Studies:

• The furan-methanone group may form hydrogen bonds with kinase active sites, while the cyclohexyl group occupies hydrophobic pockets.

• ADMET Predictions: Moderate hepatic extraction (logP = 3.2) and low CYP450 inhibition risk enhance pharmacokinetic viability.

Challenges and Future Directions

Limitations

• Synthetic scalability: Multi-step synthesis with low yields (e.g., 40–60% in final coupling steps).

• Unclear toxicity: No in vivo toxicokinetic data available for this specific derivative.

Research Priorities

• In vitro assays: Prioritize kinase inhibition screens (e.g., EGFR, PDGFR) and antimicrobial panels.

• Lead optimization: Introduce solubilizing groups (e.g., PEG chains) to enhance bioavailability.

• Crystallography: Resolve X-ray structures to guide structure-activity relationship (SAR) studies.